Cas no 88349-69-3 (Propanoic acid, 2-(8-quinolinyloxy)-, methyl ester)

• Product name: Propanoic acid, 2-(8-quinolinyloxy)-, methyl ester
• CAS No: 88349-69-3
• MF: C₁₃H₁₃NO₃
• MW: 231.24722
• CID: 636027
• PubChem ID: 19899636

Propanoic acid, 2-(8-quinolinyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(8-quinolinyloxy)-, methyl ester
• methyl 2-quinolin-8-yloxypropanoate
• methyl 2-(8-quinolinoxy)-propionate
• 88349-69-3
• Methyl 2-[(quinolin-8-yl)oxy]propanoate
• SCHEMBL5792686
• HVDPTHIYNRIZCU-UHFFFAOYSA-N
• DTXSID00601132
• AKOS005943578

• Inchi： InChI=1S/C13H13NO3/c1-9(13(15)16-2)17-11-7-3-5-10-6-4-8-14-12(10)11/h3-9H,1-2H3
• InChI Key： HVDPTHIYNRIZCU-UHFFFAOYSA-N
• SMILES： CC(C(=O)OC)OC1=CC=CC2=C1N=CC=C2

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4Ų